3-(1H-benzo[d]imidazol-1-yl)-1-(4-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)propan-1-one

• IUPAC Name: 3-(benzimidazol-1-yl)-1-[4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C20H21F3N6O/c1-14-25-17(20(21,22)23)12-18(26-14)27-8-10-28(11-9-27)19(30)6-7-29-13-24-15-4-2-3-5-16(15)29/h2-5,12-13H,6-11H2,1H3
• InChI Key: PEXXTUBSHAXAMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)C(=O)CCN3C=NC4=CC=CC=C43)C(F)(F)F
• Molecular Formula: C20H21F3N6O
• Molecular Weight: 418.4 g/mol

Description

3-(1H-benzo[d]imidazol-1-yl)-1-(4-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C20H21F3N6O and its molecular weight is 418.424. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

Benzimidazole derivatives, closely related to the chemical structure , have been studied for their potential as corrosion inhibitors. For instance, their effectiveness in preventing corrosion of steel in hydrochloric acid solutions has been explored through various techniques, including potentiodynamic polarization and electrochemical impedance spectroscopy. These compounds have shown significant inhibition efficiency, which increases with the concentration of inhibitors (Yadav et al., 2016).

Anticancer Activity

Imidazole derivatives have attracted attention for their versatile properties in chemistry and pharmacology. Research into new 4-nitroimidazole derivatives has demonstrated their potent anticancer activities against several human cancer cell lines. This indicates the potential of such compounds in the development of new anticancer therapies (Al-Soud et al., 2021).

ACAT-1 Inhibitor for Treating Cardiovascular Diseases

A specific derivative identified as K-604 has been recognized as an aqueous-soluble potent inhibitor of human acyl-coenzyme A: cholesterol O-acyltransferase (ACAT-1), with significant selectivity over ACAT-2. This compound's enhanced oral absorption and solubility profile make it a promising candidate for treating diseases involving ACAT-1 overexpression, potentially offering a new approach to managing cardiovascular diseases (Shibuya et al., 2018).

Anti-tubercular Agents

The search for potent anti-tubercular agents has led to the design and synthesis of various derivatives with significant in vitro activity against Mycobacterium tuberculosis. These compounds, showing a range of minimum inhibitory concentrations, highlight the potential for developing new treatments for tuberculosis (Naidu et al., 2016).

Antimycobacterial Activity

The synthesis of novel imidazo[1,2-a]pyridine-3-carboxamide derivatives has revealed compounds with considerable activity against drug-sensitive/resistant MTB strains, indicating a promising direction for further research in antimycobacterial therapies (Lv et al., 2017).